Cas no 2680785-68-4 (benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate)

• Product Name: benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate
• CAS No: 2680785-68-4
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 6191416
• PubChem ID: 165912774
• Update Time: 2025-08-05

benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7204614
• 2680785-68-4
• benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate

• Inchi： 1S/C15H23NO3/c1-4-12(2)15(3,18)11-16-14(17)19-10-13-8-6-5-7-9-13/h5-9,12,18H,4,10-11H2,1-3H3,(H,16,17)
• InChI Key： KRQQDDMQQTZJED-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(=O)OCC1C=CC=CC=1)C(C)CC

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate

Introduction to Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate (CAS No. 2680785-68-4)

Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate, a compound with the chemical identifier CAS No. 2680785-68-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a benzyl group and a 2-hydroxy-2,3-dimethylpentyl moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The benzyl group, known for its stability and ability to enhance the solubility of molecules in polar solvents, plays a crucial role in the pharmacokinetic properties of Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate. This feature is particularly valuable in drug formulation, where optimal solubility is essential for effective absorption and distribution within the body. Additionally, the 2-hydroxy-2,3-dimethylpentyl side chain contributes to the compound's overall lipophilicity, influencing its interaction with biological targets and cellular membranes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate and biological systems. These studies have highlighted the compound's potential as an intermediate in the synthesis of more complex pharmacophores. The carbamate functional group is particularly interesting due to its ability to act as a hinge binder in protein-ligand interactions, making it a valuable scaffold for designing molecules that can modulate enzyme activity and receptor binding.

In the realm of drug discovery, the synthesis and characterization of carbamate derivatives have been extensively studied due to their versatility and efficacy. Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate exemplifies this trend, with its unique structural features offering a balance between hydrophilic and lipophilic properties. This balance is critical for achieving target specificity while maintaining pharmacological activity. The compound's design allows for fine-tuning its pharmacokinetic profile by modifying substituents on the benzyl and side chains.

One of the most compelling aspects of Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate is its potential application in addressing unmet medical needs. Current research is focused on leveraging its structural attributes to develop novel therapeutics targeting neurological disorders, inflammatory conditions, and metabolic diseases. The hydroxyl group in the 2-hydroxy-2,3-dimethylpentyl moiety provides a site for further functionalization, enabling chemists to explore diverse chemical space and discover new drug candidates.

The synthesis of Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These techniques not only enhance synthetic efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Evaluation of Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate in preclinical studies has revealed promising results regarding its biological activity. Initial assays have demonstrated its ability to interact with specific enzymes and receptors with high selectivity. This selectivity is crucial for minimizing side effects associated with drug therapy. Furthermore, preliminary toxicology studies indicate that the compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use.

The role of computational tools in optimizing the pharmacological properties of Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how this compound will behave within biological systems. These predictions guide experimental design and help researchers prioritize which derivatives warrant further investigation. By integrating computational methods with traditional experimental approaches, scientists can accelerate the drug discovery process significantly.

As our understanding of disease mechanisms evolves, so does our approach to developing targeted therapies. Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate represents a forward-thinking approach to medicinal chemistry by combining structural innovation with functional versatility. Its unique combination of hydrophilic and lipophilic features makes it an attractive candidate for developing next-generation drugs that can address complex diseases more effectively than existing treatments.

The future prospects for Benzyl N-(2-hydroxy-2,3-dimethylpentyl)carbamate are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By fostering partnerships that bring together expertise in organic synthesis, medicinal chemistry, pharmacology, and biotechnology，the full potential of this compound can be realized.